Cas no 2624142-00-1 ((4-Bromo-1,2-oxazol-3-yl)methanesulfonyl fluoride)

• Product Name: (4-Bromo-1,2-oxazol-3-yl)methanesulfonyl fluoride
• CAS No: 2624142-00-1
• MF: C₄H₃BrFNO₃S
• MW: 244.038922548294
• MDL: MFCD33550166
• CID: 5664634
• PubChem ID: 155978070
• Update Time: 2025-07-25

(4-Bromo-1,2-oxazol-3-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-27719642
• (4-bromo-1,2-oxazol-3-yl)methanesulfonyl fluoride
• 2624142-00-1
• 3-Isoxazolemethanesulfonyl fluoride, 4-bromo-
• (4-Bromo-1,2-oxazol-3-yl)methanesulfonyl fluoride

• MDL： MFCD33550166
• Inchi： 1S/C4H3BrFNO3S/c5-3-1-10-7-4(3)2-11(6,8)9/h1H,2H2
• InChI Key： ZNMQHRFJAJTMJQ-UHFFFAOYSA-N
• SMILES： BrC1=CON=C1CS(=O)(=O)F

Computed Properties

• Exact Mass: 242.90010g/mol
• Monoisotopic Mass: 242.90010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 68.6Ų

Experimental Properties

• Density: 1.961±0.06 g/cm3(Predicted)
• Boiling Point: 392.2±32.0 °C(Predicted)
• pka: -6.41±0.50(Predicted)

Additional information on (4-Bromo-1,2-oxazol-3-yl)methanesulfonyl fluoride

Recent Advances in the Application of (4-Bromo-1,2-oxazol-3-yl)methanesulfonyl Fluoride (CAS: 2624142-00-1) in Chemical Biology and Drug Discovery

The compound (4-Bromo-1,2-oxazol-3-yl)methanesulfonyl fluoride (CAS: 2624142-00-1) has recently emerged as a promising chemical probe and building block in the fields of chemical biology and medicinal chemistry. This sulfonyl fluoride derivative belongs to a class of reactive warheads that exhibit selective covalent binding to nucleophilic amino acids, making it particularly valuable for target identification and drug discovery efforts. Recent studies have highlighted its utility in activity-based protein profiling (ABPP) and covalent inhibitor development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a covalent modifier of serine hydrolases. The 4-bromo-1,2-oxazole moiety provides both steric and electronic effects that influence the reactivity and selectivity of the sulfonyl fluoride group. Researchers found that this compound showed improved selectivity profiles compared to simpler aryl sulfonyl fluorides, with particular affinity for certain cancer-associated hydrolases. The bromine substituent offers an additional handle for further structural modifications through cross-coupling reactions.

In proteomic applications, (4-Bromo-1,2-oxazol-3-yl)methanesulfonyl fluoride has been employed as a complementary probe to existing sulfonyl fluoride reagents. A Nature Chemical Biology publication from early 2024 reported its use in mapping previously inaccessible regions of the human proteome, identifying several novel targets of sulfonyl fluoride chemistry. The unique reactivity pattern of this compound enabled the labeling of protein targets that were unreactive to other sulfonyl fluoride probes.

The synthetic accessibility of this compound has also been improved through recent methodological advances. A 2023 Organic Letters paper described an optimized one-pot procedure for its preparation from commercially available starting materials, achieving higher yields and purity suitable for biological applications. This development has facilitated broader adoption of the reagent in chemical biology laboratories.

From a drug discovery perspective, derivatives of (4-Bromo-1,2-oxazol-3-yl)methanesulfonyl fluoride have shown promise as covalent inhibitors for challenging targets. Several pharmaceutical companies have included this scaffold in their screening libraries for covalent drug discovery, with particular interest in its application to kinase and protease targets. The balanced reactivity and selectivity profile make it an attractive starting point for the development of targeted covalent inhibitors.

Future research directions for this compound class include exploration of its utility in targeted protein degradation, development of fluorescent derivatives for cellular imaging, and further optimization of its selectivity profile through structure-activity relationship studies. The unique combination of reactivity and modularity positions (4-Bromo-1,2-oxazol-3-yl)methanesulfonyl fluoride as a versatile tool that will likely see expanded applications in both basic research and drug discovery efforts in the coming years.